Cas no 374102-02-0 (methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product name: methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 374102-02-0
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD01856353
• CID: 4646632
• PubChem ID: 853328

methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• MDL： MFCD01856353
• Inchi： 1S/C12H18N2O2S/c1-7(2)14-5-4-8-9(6-14)17-11(13)10(8)12(15)16-3/h7H,4-6,13H2,1-3H3
• InChI Key： XTPDQXGAWXHVLX-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)CCC2C(C(OC)=O)=C(N)SC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Recent Advances in the Study of Methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 374102-02-0)

Methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 374102-02-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the thienopyridine class, which is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this molecule, such as the presence of an amino group and an ester moiety, make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate and its derivatives. One of the key findings is its potential as a kinase inhibitor, particularly in the context of cancer therapy. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various cancers. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against specific kinases, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's antimicrobial properties. Researchers have investigated its efficacy against a range of bacterial and fungal pathogens. The results indicate that methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate exhibits moderate to strong activity against certain strains, particularly those resistant to conventional antibiotics. This finding highlights its potential as a candidate for the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.

In addition to its biological activities, recent research has also explored the synthetic pathways for this compound. Novel synthetic methods have been developed to improve yield and purity, making it more accessible for further pharmacological studies. These advancements are crucial for scaling up production and facilitating its use in preclinical and clinical trials.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further investigation. Additionally, more comprehensive toxicity studies are required to assess its safety profile. Future research directions may include structural modifications to enhance its efficacy and reduce potential side effects, as well as in vivo studies to validate its therapeutic potential.

In conclusion, methyl 2-amino-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 374102-02-0) represents a promising candidate for drug development, with potential applications in oncology and infectious diseases. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges.